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Compound of Interest

Compound Name: ULTREZ 10

CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stable hydrogels using

ULTREZ™ 10, a crosslinked polyacrylic acid polymer. It includes comprehensive experimental

procedures, quantitative data on formulation parameters, and guidelines for sterilization to

ensure a stable and effective hydrogel for various research and drug delivery applications.

Introduction
ULTREZ™ 10 is a self-wetting carbomer that is highly efficient as a rheology modifier, capable

of forming sparkling clear hydrogels with high viscosity.[1] Its ease of dispersion and rapid

hydration make it a polymer of choice for pharmaceutical and cosmetic formulations.[2] The key

to achieving a stable and viscous hydrogel lies in the proper dispersion of the polymer, followed

by neutralization of the acidic polymer solution. This process uncoils the polymer chains,

leading to a significant increase in viscosity.[3][4]

This application note details the critical steps of dispersion, neutralization, and sterilization,

providing quantitative data to guide the formulation process and ensure the desired hydrogel
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properties are achieved.

Quantitative Data
The final properties of the ULTREZ™ 10 hydrogel are highly dependent on the polymer

concentration, the choice and concentration of the neutralizing agent, and the final pH of the

formulation. The following tables summarize the quantitative relationships between these

parameters.

Table 1: Effect of ULTREZ™ 10 Concentration and pH on Viscosity

ULTREZ™ 10
Concentration (% w/w)

pH
Approximate Viscosity
(cP)*

0.2 4.0 Low

0.2 5.0 Moderate

0.2 6.0 - 7.0 High

0.2 8.0 Moderate-High

0.2 9.0 Moderate

0.4 4.0 Low

0.4 5.0 Moderate-High

0.4 6.0 - 7.0 Very High

0.4 8.0 High

0.4 9.0 Moderate-High

0.6 4.0 Moderate

0.6 5.0 High

0.6 6.0 - 7.0 Extremely High

0.6 8.0 Very High

0.6 9.0 High
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*Viscosity is dependent on the specific neutralizer used and the shear rate during

measurement. "Low," "Moderate," "High," etc., are relative terms for comparison.

Table 2: Common Neutralizing Agents for ULTREZ™ 10 Hydrogels

Neutralizing Agent Chemical Name Recommended for Notes

NaOH Sodium Hydroxide Aqueous Gels

Strong base, use with

caution. Small

amounts needed.[3][4]

TEA Triethanolamine
Aqueous &

Hydroalcoholic Gels

Common in cosmetic

and pharmaceutical

formulations.[3][4]

KOH Potassium Hydroxide Aqueous Gels Similar to NaOH.

AMPD
Aminomethyl

Propanediol

Aqueous &

Hydroalcoholic Gels

Good for achieving

clear gels.

Table 3: Effect of Sterilization on ULTREZ™ 10 Hydrogel Properties

Sterilization
Method

Parameters Effect on Viscosity Effect on pH

Autoclave (Steam)
121°C for 15-20

minutes

Minimal to slight

decrease[5]
Generally stable

Gamma Irradiation 25 kGy

Can cause a

significant decrease[6]

[7]

May decrease

Gamma Irradiation 30 kGy
Significant

decrease[6]
May decrease

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of a stable ULTREZ™

10 hydrogel.
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Materials and Equipment
ULTREZ™ 10 polymer powder

Deionized or distilled water

Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)

Beakers and magnetic stirrer/overhead mixer

pH meter

Viscometer

Autoclave or access to a gamma irradiation facility

Dispersion Protocol
Proper dispersion is crucial to avoid the formation of "fish eyes" or agglomerates.
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Dispersion Workflow

Start: Weigh ULTREZ™ 10

Add deionized water to a beaker

Slowly sprinkle ULTREZ™ 10 onto the vortex of the water while stirring

Continue mixing at a moderate speed until a uniform, lump-free dispersion is achieved

Allow the dispersion to hydrate for at least 30 minutes

End: Hydrated Polymer Dispersion
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Neutralization Workflow

Start: Hydrated Dispersion

Monitor pH continuously

Slowly add the neutralizing agent dropwise while mixing gently

Observe the increase in viscosity

Continue adding neutralizer until the target pH is reached (typically 6.0-7.5)

Mix gently until the gel is uniform

End: Stable Hydrogel
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Sterilization Workflow

Start: Prepared Hydrogel

Package the hydrogel in an autoclave-safe container

Autoclave at 121°C for 15-20 minutes

Allow to cool to room temperature

Store in a sterile environment

End: Sterile Hydrogel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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